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Compound of Interest

Compound Name: Hydrazine monohydrobromide

Cat. No.: B077438

This technical guide provides a comprehensive overview of Hydrazine Monohydrobromide,

including its chemical identity, physicochemical properties, synthesis, and applications, with a

focus on its relevance to researchers, scientists, and drug development professionals.

Chemical Identity and Properties

Hydrazine monohydrobromide, a hydrobromide salt of hydrazine, is a versatile reagent in
chemical synthesis.[1]

CAS Number: 13775-80-9[2][3][4]

IUPAC Name: hydrazine;hydrobromide[3]

Synonyms: Hydrazinium monobromide, Hydrazine hydrobromide[1][3]
Molecular Formula: HsBrN2z[1]

Molecular Weight: 112.96 g/mol [1]

Physicochemical Properties

A summary of the key physicochemical properties of Hydrazine monohydrobromide is
presented in Table 1.

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b077438?utm_src=pdf-interest
https://www.benchchem.com/product/b077438?utm_src=pdf-body
https://www.benchchem.com/product/b077438?utm_src=pdf-body
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB6452739.htm
https://www.scbt.com/p/hydrazine-monohydrobromide-13775-80-9
https://www.fishersci.ca/shop/products/hydrazine-monohydrobromide-tci-america-2/p-7130384
https://www.calpaclab.com/hydrazine-monohydrobromide-500g-each/spc-tci-h0173-500g
https://www.fishersci.ca/shop/products/hydrazine-monohydrobromide-tci-america-2/p-7130384
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB6452739.htm
https://www.fishersci.ca/shop/products/hydrazine-monohydrobromide-tci-america-2/p-7130384
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB6452739.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB6452739.htm
https://www.benchchem.com/product/b077438?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b077438?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Property Value Reference
Melting Point 87-92 °C [1]
Boiling Point 190 °C [1]
Density 2.300 g/cm3 [1]

Soluble in water and lower
Solubility alcohols; insoluble in most [1]

organic solvents.

White monoclinic crystalline
Appearance [1]
flakes.

Synthesis and Experimental Protocols
Synthesis of Hydrazine Monohydrobromide

The synthesis of Hydrazine monohydrobromide is achieved through the reaction of aqueous
hydrobromic acid with aqueous hydrazine.[1] Although a detailed, peer-reviewed experimental
protocol for this specific synthesis is not readily available in the provided search results, a

general procedure can be inferred.
Conceptual Experimental Protocol:
e Reaction: N2Ha4 + HBr — N2HsBr
e Reagents:
o Hydrazine hydrate (N2H4-H20)
o Hydrobromic acid (HBr), aqueous solution
e Procedure:
o In a well-ventilated fume hood, a solution of hydrazine hydrate is cooled in an ice bath.

o Stoichiometric amount of hydrobromic acid is added dropwise to the hydrazine solution
with constant stirring. The temperature should be monitored and maintained at a low level
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to control the exothermic reaction.

o After the addition is complete, the reaction mixture is allowed to stir for a specified period
to ensure complete reaction.

o The resulting solution is then concentrated under reduced pressure to remove water.

o The crude product is recrystallized from a suitable solvent (e.g., ethanol) to yield purified
Hydrazine monohydrobromide crystals.

o The crystals are collected by filtration, washed with a cold solvent, and dried under
vacuum.

A visual representation of this conceptual synthesis workflow is provided below.
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Conceptual Synthesis of Hydrazine Monohydrobromide
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Caption: Conceptual workflow for the synthesis of Hydrazine monohydrobromide.

Applications in Research and Development
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Hydrazine monohydrobromide serves as a valuable intermediate in the synthesis of various
organic compounds.[1]

Synthesis of Heterocyclic Compounds

It is utilized in the synthesis of compounds such as 2-(2'-furoyl)-4(5)-(2'-furanyl)-1H-imidazole
(FF1).[1]

Inorganic Synthesis

Hydrazine monohydrobromide is employed in the synthesis of bromostannates and
bromostannites through reaction with tin bromide.[1]

Role in Drug Discovery

While specific drug development pathways involving Hydrazine monohydrobromide are not
extensively documented, the broader class of hydrazines and their derivatives are of significant
interest in medicinal chemistry. They serve as key building blocks for synthesizing a wide range
of biologically active molecules.

One related compound, hydralazine, which also contains a hydrazine moiety, has been shown
to activate the Nrf2-ARE (Nuclear factor erythroid 2-related factor 2-antioxidant response
element) signaling pathway.[5] This pathway is a critical regulator of cellular defense against
oxidative stress. The activation of this pathway by hydralazine suggests a potential, though not
directly confirmed, area of investigation for other hydrazine-containing compounds like
Hydrazine monohydrobromide.

The diagram below illustrates a simplified representation of the Nrf2-ARE signaling pathway,
which could be a hypothetical target for investigation with hydrazine derivatives.
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Hypothetical Signaling Pathway Modulation by Hydrazine Derivatives
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Caption: Simplified Nrf2-ARE pathway, a potential area of study for hydrazine compounds.

Analytical Methods

The analysis of hydrazine and its derivatives in various matrices is typically performed using
methods such as spectrophotometry, high-performance liquid chromatography (HPLC), and
gas chromatography (GC).[6] For accurate quantification, especially in biological samples,
derivatization is often required prior to chromatographic analysis.[6]

Safety and Handling
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Hydrazine monohydrobromide is classified as a hazardous substance and requires careful
handling in a laboratory setting.

Safety Data Summary:

Hazard Description

Toxic if swallowed, in contact with skin, or if

Toxicity

inhaled.
Corrosivity Causes severe skin burns and eye damage.
Sensitization May cause an allergic skin reaction.
Carcinogenicity Suspected of causing cancer.
Mutagenicity Suspected of causing genetic defects.

Suspected of damaging fertility or the unborn

Reproductive Toxicity hild
child.

Appropriate personal protective equipment (PPE), including gloves, safety goggles, and a lab
coat, should be worn when handling this compound. All work should be conducted in a well-
ventilated fume hood.

This guide provides a foundational understanding of Hydrazine monohydrobromide for
professionals in research and drug development. Further investigation into specific reaction
conditions and biological activities is recommended for its effective and safe application.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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